Cas no 727688-90-6 (1-(2H-1,3-benzodioxol-5-yl)-2-{[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanyl}ethan-1-one)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)-2-{[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanyl}ethan-1-one
• CAS No: 727688-90-6
• MF: C₂₁H₁₃ClN₂O₃S₂
• MW: 440.922521352768
• CID: 5419833
• PubChem ID: 1307857
• Update Time: 2025-07-17

1-(2H-1,3-benzodioxol-5-yl)-2-{[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• F3394-0627
• AKOS000813037
• 1-(2H-1,3-benzodioxol-5-yl)-2-{[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanyl}ethan-1-one
• 1-(1,3-benzodioxol-5-yl)-2-[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanylethanone
• UPCMLD0ENAT5891582:001
• 727688-90-6
• Z57936126
• 1-(benzo[d][1,3]dioxol-5-yl)-2-((5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl)thio)ethanone
• 1-(1,3-Benzodioxol-5-yl)-2-[[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]thio]ethanone

• Inchi： 1S/C21H13ClN2O3S2/c22-14-4-1-12(2-5-14)15-8-28-20-19(15)21(24-10-23-20)29-9-16(25)13-3-6-17-18(7-13)27-11-26-17/h1-8,10H,9,11H2
• InChI Key： XLGGORCZCYQQJD-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C2OCOC2=C1)CSC1N=CN=C2SC=C(C3=CC=C(Cl)C=C3)C2=1

Computed Properties

• Exact Mass: 440.0056123g/mol
• Monoisotopic Mass: 440.0056123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 670.1±55.0 °C(Predicted)
• pka: 0.25±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 1-(2H-1,3-benzodioxol-5-yl)-2-{[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanyl}ethan-1-one

Comprehensive Overview of 1-(2H-1,3-benzodioxol-5-yl)-2-{[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanyl}ethan-1-one (CAS No. 727688-90-6)

The compound 1-(2H-1,3-benzodioxol-5-yl)-2-{[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanyl}ethan-1-one (CAS No. 727688-90-6) is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and organic synthesis. Its unique structure, featuring a benzodioxole moiety linked to a thienopyrimidine core via a sulfanyl bridge, makes it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential due to its structural complexity and functional versatility.

One of the most intriguing aspects of this compound is its thieno[2,3-d]pyrimidine scaffold, a privileged structure in pharmaceutical research. This scaffold is known for its ability to interact with multiple biological targets, including kinases and enzymes, which are critical in the treatment of diseases such as cancer and inflammation. The presence of a 4-chlorophenyl group further enhances its binding affinity and selectivity, making it a valuable tool for structure-activity relationship (SAR) studies. Recent advancements in computational chemistry and AI-driven drug design have highlighted the potential of such compounds in accelerating the development of novel therapeutics.

In addition to its pharmacological potential, 1-(2H-1,3-benzodioxol-5-yl)-2-{[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanyl}ethan-1-one has also been studied for its applications in material science. The benzodioxole and thienopyrimidine units contribute to its electronic properties, making it a candidate for organic semiconductors and optoelectronic devices. With the growing demand for sustainable and high-performance materials, this compound is being investigated for its role in next-generation technologies, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of this compound involves multi-step organic reactions, including cross-coupling and cyclization strategies, which are of great interest to synthetic chemists. Recent publications have focused on optimizing these synthetic routes to improve yield and scalability, addressing one of the key challenges in the commercialization of complex heterocycles. Green chemistry principles, such as the use of catalytic systems and solvent-free conditions, are also being explored to make the synthesis more environmentally friendly.

From a regulatory perspective, CAS No. 727688-90-6 is not classified as a hazardous substance, which facilitates its use in research and development. However, researchers must adhere to safety guidelines when handling this compound, particularly due to the presence of the chlorophenyl group. Proper storage and disposal protocols are essential to ensure environmental and occupational safety.

In conclusion, 1-(2H-1,3-benzodioxol-5-yl)-2-{[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanyl}ethan-1-one represents a fascinating intersection of chemistry, biology, and materials science. Its diverse applications, coupled with ongoing advancements in synthetic methodologies and computational modeling, position it as a compound of significant interest for future research. As the scientific community continues to explore its potential, this molecule is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.